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Compound of Interest

Compound Name: Cerium trifluoromethanesulfonate

Cat. No.: B8022291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cerium(III) trifluoromethanesulfonate, commonly abbreviated as Ce(OTf)₃, is a powerful and

versatile Lewis acid catalyst that has garnered significant attention in the field of organic

synthesis. Its unique properties, including high catalytic activity, water tolerance, and

recyclability, make it an invaluable tool for a wide range of chemical transformations. This

technical guide provides a comprehensive overview of the physical and chemical properties of

Ce(OTf)₃, detailed experimental protocols for its synthesis and application, and visualizations of

key reaction mechanisms and workflows.

Physical Properties
Cerium(III) trifluoromethanesulfonate is typically a white to off-white, hygroscopic solid.[1][2] It

is soluble in polar solvents such as water and methanol, and also shows solubility in other

organic solvents like acetonitrile.[1][3][4] Due to its hygroscopic nature, it should be stored

under an inert atmosphere to prevent degradation and maintain its catalytic activity.[5]

Table 1: Physical and Chemical Properties of Ce(OTf)₃
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Property Value Reference(s)

Molecular Formula C₃CeF₉O₉S₃ [1][6]

Molecular Weight 587.31 g/mol [2][6]

Appearance White to off-white solid [1][2]

Melting Point >300 °C [3]

Density 1.7 g/cm³ [5]

Solubility
Soluble in water, methanol,

acetonitrile
[1][3][4]

CAS Number 76089-77-5 [1][6]

Chemical Properties and Reactivity
The trifluoromethanesulfonate (triflate) anion is an excellent leaving group, which contributes to

the strong Lewis acidity of the cerium(III) cation. This high Lewis acidity allows Ce(OTf)₃ to

activate a wide variety of functional groups, facilitating numerous organic reactions.[7] Unlike

many traditional Lewis acids that are sensitive to moisture, Ce(OTf)₃ is stable and can often be

used in aqueous media, making it a more environmentally benign catalyst.[3]

Ce(OTf)₃ is widely employed as a catalyst in various carbon-carbon and carbon-heteroatom

bond-forming reactions, including:

Friedel-Crafts reactions[3][8]

Aldol reactions[7]

Acetalization of carbonyl compounds[3]

Intramolecular hydroalkoxylation/cyclization of alkenols[9]

The catalytic activity of Ce(OTf)₃ is often enhanced in the presence of coordinating solvents,

and it can be recycled and reused in many cases, adding to its appeal in green chemistry.[9]

Experimental Protocols
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Synthesis of Anhydrous Cerium(III)
Trifluoromethanesulfonate
The preparation of anhydrous Ce(OTf)₃ is crucial for its use in moisture-sensitive reactions. A

common method involves the dehydration of the hydrated salt, which can be prepared from

cerium(III) chloride.

Materials:

Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

Trifluoromethanesulfonic acid (TfOH)

Deionized water

Thionyl chloride (SOCl₂)

Procedure:

Preparation of Hydrated Cerium(III) Trifluoromethanesulfonate: Cerium(III) chloride

heptahydrate is dissolved in deionized water. To this solution, a stoichiometric amount of

trifluoromethanesulfonic acid is added dropwise with stirring. The resulting solution is stirred

for several hours at room temperature. The water is then removed under reduced pressure

to yield the hydrated cerium(III) trifluoromethanesulfonate as a solid.[3]

Dehydration: The hydrated Ce(OTf)₃ is placed in a round-bottom flask and heated gradually

to 140 °C under high vacuum for several hours to remove water.[10] Alternatively, for a more

rigorous dehydration, the hydrated salt can be heated with an excess of thionyl chloride for

three hours, followed by removal of the excess thionyl chloride under vacuum.[10] The

resulting fine white powder is anhydrous Ce(OTf)₃.

Ce(OTf)₃-Catalyzed Acetalization of a Carbonyl
Compound
This protocol provides a general procedure for the protection of an aldehyde or ketone as an

acetal using Ce(OTf)₃ as a catalyst.
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Materials:

Aldehyde or ketone (1 mmol)

Trialkyl orthoformate (e.g., triethyl orthoformate, 1.2 mmol)

Anhydrous alcohol (e.g., ethanol, 5 mL)

Anhydrous Cerium(III) trifluoromethanesulfonate (0.01 mmol, 1 mol%)

Anhydrous dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

To a stirred solution of the carbonyl compound and trialkyl orthoformate in the anhydrous

alcohol, add a catalytic amount of anhydrous Ce(OTf)₃.

Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until

the starting material is consumed.

Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

Extract the product with dichloromethane (3 x 10 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the pure acetal.

Visualizations
Catalytic Cycle of Intramolecular Hydroalkoxylation
The following diagram illustrates the proposed catalytic cycle for the Ce(OTf)₃-catalyzed

intramolecular hydroalkoxylation of an alkenol. The Lewis acidic cerium center coordinates to
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both the hydroxyl group and the alkene, facilitating the nucleophilic attack of the alcohol onto

the activated double bond to form the cyclic ether.

Ce(OTf)3-Catalyzed Intramolecular Hydroalkoxylation
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Caption: Proposed catalytic cycle for the intramolecular hydroalkoxylation of an alkenol

catalyzed by Ce(OTf)₃.

General Experimental Workflow for a Ce(OTf)₃-Catalyzed
Reaction
This diagram outlines the typical workflow for carrying out an organic synthesis using Ce(OTf)₃

as a catalyst, from reaction setup to product purification.
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General Workflow for Ce(OTf)3-Catalyzed Synthesis
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Caption: A typical experimental workflow for a synthetic reaction catalyzed by Cerium(III)

trifluoromethanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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